Cas no 1043420-84-3 (3-chloro-1-methyl-1H-Indole-2-carboxylic acid)

• Product Name: 3-chloro-1-methyl-1H-Indole-2-carboxylic acid
• CAS No: 1043420-84-3
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1097321
• PubChem ID: 15290317
• Update Time: 2025-06-08

3-chloro-1-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-methyl-1H-Indole-2-carboxylic acid
• AKOS022225576
• 3-chloro-1-methylindole-2-carboxylic acid
• EN300-39111
• CS-0248099
• 1043420-84-3
• Z382685316
• G43446
• SCHEMBL7482958

• Inchi： 1S/C10H8ClNO2/c1-12-7-5-3-2-4-6(7)8(11)9(12)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： PJHFELNJKKGZHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 233-235 °C
• Boiling Point: 407.7±25.0 °C at 760 mmHg
• Flash Point: 200.4±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-chloro-1-methyl-1H-Indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 3-chloro-1-methyl-1H-Indole-2-carboxylic acid

3-Chloro-1-methyl-1H-Indole-2-carboxylic Acid (CAS No. 1043420-84-3): A Comprehensive Overview

3-Chloro-1-methyl-1H-Indole-2-carboxylic acid (CAS No. 1043420-84-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-chloro-1-methyl-1H-indole-2-carboxylic acid.

Chemical Properties and Structure

3-Chloro-1-methyl-1H-indole-2-carboxylic acid is a derivative of indole, a heterocyclic aromatic organic compound. The structure of this compound is defined by a seven-membered indole ring with a chlorine atom at the 3-position and a methyl group at the 1-position, along with a carboxylic acid group at the 2-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The molecular formula of 3-chloro-1-methyl-1H-indole-2-carboxylic acid is C₉H₇ClNO₂, and its molecular weight is approximately 196.61 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental setups.

Synthesis Methods

The synthesis of 3-chloro-1-methyl-1H-indole-2-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-chloroindole with methyl iodide to form the corresponding N-methyl derivative, followed by carboxylation to introduce the carboxylic acid group. Another approach involves the condensation of 3-chloroindole with malonic acid in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 3-chloro-1-methyl-1H-indole-2-carboxylic acid. This method utilizes microwave-assisted synthesis, which significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave technology not only enhances efficiency but also minimizes side reactions, making it a preferred choice for large-scale production.

Biological Activities and Therapeutic Potential

3-Chloro-1-methyl-1H-indole-2-carboxylic acid has been extensively studied for its biological activities, particularly in the context of anticancer and anti-inflammatory applications. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

A study published in Cancer Letters demonstrated that 3-chloro-1-methyl-1H-indole-2-carboxylic acid selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The compound was found to downregulate key oncogenic proteins such as Bcl-2 and Mcl-1, thereby enhancing its anticancer efficacy.

In addition to its anticancer properties, 3-chloro-1-methyl-1H-indole-2-carboxylic acid has also shown promise as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways.

Clinical Trials and Future Prospects

The promising preclinical results of 3-chloro-1-methyl-1H-indole-2-carboxylic acid have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various cancers and inflammatory diseases.

A phase I trial conducted at a leading cancer research institute showed that 3-chloro-1-methyl-1H-indole-2-carboxylic acid was well-tolerated by patients with advanced solid tumors. The trial reported no severe adverse effects, and preliminary data suggested potential therapeutic benefits in certain patient subgroups.

The future prospects for 3-chloro-1-methyl-1H-indole-2-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and developing more effective formulations. Additionally, efforts are being made to identify synergistic combinations with other therapeutic agents to enhance its therapeutic potential.

Conclusion

In conclusion, 3-chloro-1-methyl-1H-indole-2-carboxylic acid (CAS No. 1043420-84-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of drug discovery.